2-Sulfamoyl-1,3-benzothiazol-5-yl 3-phenylprop-2-enoate
Cat. No. B8569729
M. Wt: 360.4 g/mol
InChI Key: WMNAHYKJLQRNHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
NS(=O)(=O)c1nc2cc(O)ccc2s1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:22]([CH:23]=[CH:24][c:25]1[cH:26][cH:27][cH:28][cH:29][cH:30]1)(=[O:31])[Cl:32].[CH3:15][CH2:16][N:17]([CH2:18][CH3:19])[CH2:20][CH3:21].[CH3:34][N:35]([CH3:36])[c:37]1[cH:38][cH:39][n:40][cH:41][cH:42]1.[CH3:43][N:44]([CH3:45])[CH:46]=[O:47].[ClH:33].[OH2:48].[OH:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([n:7][c:8]([S:10](=[O:11])(=[O:12])[NH2:13])[s:9]2)[cH:14]1>>[O:1]([c:2]1[cH:3][cH:4][c:5]2[c:6]([n:7][c:8]([S:10](=[O:11])(=[O:12])[NH2:13])[s:9]2)[cH:14]1)[C:22]([CH:23]=[CH:24][c:25]1[cH:26][cH:27][cH:28][cH:29][cH:30]1)=[O:31]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C(Cl)C=Cc1ccccc1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)c1ccncc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CN(C)C=O
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
NS(=O)(=O)c1nc2cc(O)ccc2s1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NS(=O)(=O)c1nc2cc(O)ccc2s1
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
NS(=O)(=O)c1nc2cc(OC(=O)C=Cc3ccccc3)ccc2s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
